3-{[4-(2-pyrimidinyl)-1-piperazinyl]methyl}-3-pyrrolidinol dihydrochloride

• IUPAC Name: 3-[(4-pyrimidin-2-ylpiperazin-1-yl)methyl]pyrrolidin-3-ol
• InChI: InChI=1S/C13H21N5O/c19-13(2-5-14-10-13)11-17-6-8-18(9-7-17)12-15-3-1-4-16-12/h1,3-4,14,19H,2,5-11H2
• InChI Key: CZUKCABCXRQVQH-UHFFFAOYSA-N
• Canonical SMILES: C1CNCC1(CN2CCN(CC2)C3=NC=CC=N3)O
• Molecular Formula: C13H21N5O
• Molecular Weight: 263.34 g/mol

Description

3-{[4-(2-pyrimidinyl)-1-piperazinyl]methyl}-3-pyrrolidinol dihydrochloride, also known as PNU-282987, is a selective agonist of alpha-7 nicotinic acetylcholine receptor (α7nAChR). This compound has been extensively studied for its potential therapeutic applications in various neurological disorders, including Alzheimer's disease, schizophrenia, and depression.

Mechanism of Action

3-{[4-(2-pyrimidinyl)-1-piperazinyl]methyl}-3-pyrrolidinol dihydrochloride selectively binds to α7nAChR, a ligand-gated ion channel that is widely distributed in the central nervous system. Activation of α7nAChR by 3-{[4-(2-pyrimidinyl)-1-piperazinyl]methyl}-3-pyrrolidinol dihydrochloride leads to the influx of calcium ions into the cell, which in turn triggers various intracellular signaling pathways. These pathways are involved in the regulation of neurotransmitter release, synaptic plasticity, and cell survival.
Biochemical and Physiological Effects:
3-{[4-(2-pyrimidinyl)-1-piperazinyl]methyl}-3-pyrrolidinol dihydrochloride has been shown to modulate the activity of various neurotransmitter systems, including acetylcholine, glutamate, and dopamine. In addition, 3-{[4-(2-pyrimidinyl)-1-piperazinyl]methyl}-3-pyrrolidinol dihydrochloride has been reported to regulate the expression of various genes involved in neuroprotection and neuroplasticity. Physiologically, 3-{[4-(2-pyrimidinyl)-1-piperazinyl]methyl}-3-pyrrolidinol dihydrochloride has been found to improve cognitive function, reduce inflammation, and enhance synaptic plasticity.

Advantages and Limitations for Lab Experiments

One of the main advantages of 3-{[4-(2-pyrimidinyl)-1-piperazinyl]methyl}-3-pyrrolidinol dihydrochloride is its high selectivity for α7nAChR, which allows for the specific modulation of this receptor without affecting other receptor subtypes. In addition, 3-{[4-(2-pyrimidinyl)-1-piperazinyl]methyl}-3-pyrrolidinol dihydrochloride has a good safety profile and low toxicity, making it a suitable candidate for preclinical and clinical studies. However, the main limitation of 3-{[4-(2-pyrimidinyl)-1-piperazinyl]methyl}-3-pyrrolidinol dihydrochloride is its poor solubility in water, which can affect its bioavailability and pharmacokinetics.

Future Directions

There are several future directions for the research on 3-{[4-(2-pyrimidinyl)-1-piperazinyl]methyl}-3-pyrrolidinol dihydrochloride. One potential application is in the treatment of neurodegenerative disorders, such as Alzheimer's disease and Parkinson's disease. Another potential application is in the treatment of psychiatric disorders, such as schizophrenia and depression. In addition, further studies are needed to investigate the long-term effects and safety of 3-{[4-(2-pyrimidinyl)-1-piperazinyl]methyl}-3-pyrrolidinol dihydrochloride, as well as its potential interactions with other drugs. Finally, the development of more potent and selective α7nAChR agonists based on the structure of 3-{[4-(2-pyrimidinyl)-1-piperazinyl]methyl}-3-pyrrolidinol dihydrochloride could lead to the discovery of novel therapeutic agents for neurological disorders.

Synthesis Methods

The synthesis of 3-{[4-(2-pyrimidinyl)-1-piperazinyl]methyl}-3-pyrrolidinol dihydrochloride involves the condensation of 2-(chloromethyl)-4-(2-pyrimidinyl)-1-piperazine with 3-pyrrolidinol in the presence of a base, followed by the hydrochloride salt formation. The purity and yield of the final product can be improved by recrystallization and chromatography techniques.

Scientific Research Applications

3-{[4-(2-pyrimidinyl)-1-piperazinyl]methyl}-3-pyrrolidinol dihydrochloride has been widely used in scientific research to investigate the role of α7nAChR in various neurological disorders. In Alzheimer's disease, 3-{[4-(2-pyrimidinyl)-1-piperazinyl]methyl}-3-pyrrolidinol dihydrochloride has been shown to improve cognitive function and reduce amyloid-beta plaque deposition in animal models. In schizophrenia, 3-{[4-(2-pyrimidinyl)-1-piperazinyl]methyl}-3-pyrrolidinol dihydrochloride has been found to enhance sensory processing and reduce cognitive deficits. In depression, 3-{[4-(2-pyrimidinyl)-1-piperazinyl]methyl}-3-pyrrolidinol dihydrochloride has been reported to increase neurogenesis and improve behavioral outcomes.